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Compound of Interest

Compound Name: Diethyl 1-hexynyl phosphate

Cat. No.: B15423547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

WARNING: Diethyl 1-hexynyl phosphate is a potent organophosphate and a suspected

powerful acetylcholinesterase inhibitor. Due to the lack of specific toxicological data, this

compound should be handled as an extremely hazardous substance. All protocols must be

carried out in a designated fume hood with appropriate personal protective equipment.

Introduction
Diethyl 1-hexynyl phosphate (CAS No. 112270-92-5) is an organophosphorus compound

with the molecular formula C10H19O4P. It belongs to the class of alkynyl phosphates, which

are known to be highly potent, irreversible inhibitors of serine enzymes, including

acetylcholinesterase. This property makes it a compound of interest for research in

neurobiology and drug development, particularly in the context of insecticides and nerve

agents. However, its high potency also signifies a significant health hazard. These application

notes provide a comprehensive guide to the safe handling, use, and disposal of Diethyl 1-
hexynyl phosphate, based on the general properties of toxic organophosphates and related

compounds.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for Diethyl 1-hexynyl phosphate is not readily

available, based on its chemical structure and the known toxicology of related

organophosphates, it should be classified as follows:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15423547?utm_src=pdf-interest
https://www.benchchem.com/product/b15423547?utm_src=pdf-body
https://www.benchchem.com/product/b15423547?utm_src=pdf-body
https://www.benchchem.com/product/b15423547?utm_src=pdf-body
https://www.benchchem.com/product/b15423547?utm_src=pdf-body
https://www.benchchem.com/product/b15423547?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15423547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Classification (Presumed):

Acute Toxicity, Oral (Category 1 or 2): Potentially fatal if swallowed.

Acute Toxicity, Dermal (Category 1 or 2): Potentially fatal in contact with skin.

Acute Toxicity, Inhalation (Category 1 or 2): Potentially fatal if inhaled.

Specific Target Organ Toxicity - Single Exposure (Category 1): Causes damage to the

nervous system.

Skin Corrosion/Irritation (Category 2): Causes skin irritation.

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.

Signal Word:DANGER

Hazard Statements (Presumed):

H300: Fatal if swallowed.

H310: Fatal in contact with skin.

H330: Fatal if inhaled.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H370: Causes damage to the nervous system.

Physical and Chemical Properties
Limited specific data is available for Diethyl 1-hexynyl phosphate. The following table

summarizes known and estimated properties.
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Property Value Source

CAS Number 112270-92-5 Molbase[1]

Molecular Formula C10H19O4P Molbase[1]

Molecular Weight 234.23 g/mol Molbase[1]

Appearance
Presumed to be a colorless to

pale yellow liquid

General properties of similar

organophosphates

Boiling Point Not available

Melting Point Not available

Solubility
Presumed to be soluble in

organic solvents

General properties of similar

organophosphates

Mechanism of Action: Acetylcholinesterase
Inhibition
Diethyl 1-hexynyl phosphate is a potent inhibitor of acetylcholinesterase (AChE), an enzyme

critical for the breakdown of the neurotransmitter acetylcholine. Inhibition of AChE leads to an

accumulation of acetylcholine in the synaptic cleft, resulting in overstimulation of cholinergic

receptors and subsequent disruption of nerve function. This mechanism is the basis for the

high toxicity of organophosphates.
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Caption: Mechanism of acetylcholinesterase inhibition by Diethyl 1-hexynyl phosphate.

Safety and Handling Precautions
ALWAYS handle Diethyl 1-hexynyl phosphate in a certified chemical fume hood.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when working with this compound.

PPE Item Specification

Gloves

Double gloving with nitrile or neoprene gloves.

Change gloves immediately upon

contamination.

Eye Protection Chemical safety goggles and a full-face shield.

Lab Coat
A chemically resistant lab coat. Consider a

disposable suit for larger quantities.

Respiratory Protection

A full-face respirator with an organic vapor/acid

gas cartridge may be necessary for certain

operations or in case of a spill.

Engineering Controls
Fume Hood: All work must be conducted in a properly functioning chemical fume hood with a

face velocity of at least 100 feet per minute.

Safety Shower and Eyewash Station: Must be readily accessible and tested regularly.

Ventilation: The laboratory should have adequate general ventilation.

Spill and Emergency Procedures
Minor Spills (in a fume hood):
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Alert others in the area.

Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g.,

vermiculite, sand).

Collect the contaminated material into a sealed, labeled container for hazardous waste

disposal.

Decontaminate the area with a suitable decontamination solution (e.g., 10% sodium

hypochlorite), followed by a soap and water wash.

Major Spills (outside a fume hood):

Evacuate the laboratory immediately.

Alert emergency personnel (e.g., EH&S, fire department).

Prevent entry to the contaminated area.

Provide emergency personnel with as much information as possible about the spilled

material.

First Aid Measures
Immediate medical attention is required for any exposure.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes. Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Note to Physician: This material is a potent acetylcholinesterase inhibitor. Atropine and

pralidoxime (2-PAM) are antidotes.

Experimental Protocols
General Workflow for Handling Diethyl 1-hexynyl
phosphate
The following workflow outlines the critical steps for safely handling this hazardous material.
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Caption: General experimental workflow for handling Diethyl 1-hexynyl phosphate.

Protocol: Acetylcholinesterase Inhibition Assay
This protocol is a general guideline for assessing the inhibitory activity of Diethyl 1-hexynyl
phosphate against acetylcholinesterase using a colorimetric method based on Ellman's

reagent (DTNB).
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Materials:

Acetylcholinesterase (AChE) from a suitable source (e.g., electric eel, human recombinant).

Acetylthiocholine iodide (ATCI).

5,5'-Dithiobis(2-nitrobenzoic acid) (DTNB, Ellman's reagent).

Phosphate buffer (e.g., 0.1 M, pH 8.0).

Diethyl 1-hexynyl phosphate stock solution in a suitable solvent (e.g., DMSO).

96-well microplate reader.

Procedure:

Prepare Reagents:

Prepare a stock solution of AChE in phosphate buffer.

Prepare a stock solution of ATCI in deionized water.

Prepare a stock solution of DTNB in phosphate buffer.

Prepare serial dilutions of Diethyl 1-hexynyl phosphate in the appropriate solvent.

Assay Setup (in a 96-well plate):

To each well, add:

Phosphate buffer.

DTNB solution.

AChE solution.

Varying concentrations of Diethyl 1-hexynyl phosphate (or solvent for control).
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Incubate the plate at a controlled temperature (e.g., 37°C) for a defined period (e.g., 15

minutes) to allow the inhibitor to interact with the enzyme.

Initiate Reaction:

Add ATCI solution to each well to start the enzymatic reaction.

Measure Absorbance:

Immediately begin measuring the absorbance at 412 nm at regular intervals for a set

period (e.g., 10 minutes). The rate of color change is proportional to the AChE activity.

Data Analysis:

Calculate the rate of reaction for each inhibitor concentration.

Determine the percentage of inhibition relative to the control.

Plot the percentage of inhibition against the inhibitor concentration to determine the IC50

value.

Storage and Disposal
Storage: Store Diethyl 1-hexynyl phosphate in a tightly sealed, clearly labeled container in

a cool, dry, and well-ventilated area, away from incompatible materials. Store in a locked

cabinet or refrigerator designated for highly toxic substances.

Disposal: All waste containing Diethyl 1-hexynyl phosphate must be treated as hazardous

waste. Collect all contaminated materials (e.g., gloves, absorbent materials, glassware) in a

sealed, labeled container. Contact your institution's Environmental Health and Safety (EH&S)

department for proper disposal procedures. Do not dispose of this material down the drain.

Disclaimer: This document is intended as a guide and does not replace a formal risk

assessment. All users must be thoroughly trained in the handling of highly toxic substances

and should consult with their institution's safety professionals before working with Diethyl 1-
hexynyl phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Diethyl 1-hexynyl phosphate-Molbase [molbase.com]

To cite this document: BenchChem. [Application Notes and Protocols: Handling and Safety
of Diethyl 1-hexynyl phosphate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15423547#handling-and-safety-precautions-for-
diethyl-1-hexynyl-phosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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